Cas no 1361536-90-4 (2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol)

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol is a specialized organic compound featuring a pyridine core substituted with an amino group, a trichlorophenyl moiety, and a hydroxymethyl group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced bioactivity. The presence of electron-withdrawing chlorine atoms and the polar hydroxymethyl group contributes to its reactivity, enabling selective functionalization in cross-coupling or derivatization reactions. This compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its structural versatility supports its use in designing novel heterocyclic compounds for medicinal chemistry and material science.

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol structure

1361536-90-4 structure

Product Name:2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol

CAS No:1361536-90-4

MF:C₁₂H₉Cl₃N₂O

MW:303.571659803391

CID:4968584

Update Time:2025-10-29

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol
- Inchi： 1S/C12H9Cl3N2O/c13-9-1-6(2-10(14)12(9)15)8-4-17-11(16)3-7(8)5-18/h1-4,18H,5H2,(H2,16,17)
- InChI Key： KSSUONIUXYNUCQ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1CO)N)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 270
XLogP3: 3.1
Topological Polar Surface Area: 59.1

2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029060-250mg	2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol	1361536-90-4	97%	250mg	499.20 USD	2021-06-22
Alichem	A013029060-500mg	2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol	1361536-90-4	97%	500mg	806.85 USD	2021-06-22
Alichem	A013029060-1g	2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol	1361536-90-4	97%	1g	1,519.80 USD	2021-06-22

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Additional information on 2-Amino-5-(3,4,5-trichlorophenyl)pyridine-4-methanol

2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol: A Comprehensive Overview

2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol is a compound with the CAS number 1361536-90-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining a pyridine ring with an amino group and a trichlorophenyl substituent. The presence of these functional groups makes it a versatile compound with potential applications in drug discovery and material science.

The pyridine ring in this compound serves as a central framework, providing stability and reactivity. The amino group (-NH2) attached to the pyridine ring introduces nucleophilic properties, while the trichlorophenyl group adds electron-withdrawing effects due to the three chlorine atoms. This combination creates a molecule with both donor and acceptor capabilities, making it suitable for various chemical reactions and interactions.

Recent studies have highlighted the potential of 2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting specific biological pathways. For instance, its role in inhibiting certain enzymes or modulating receptor activities has been investigated in preclinical models.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The presence of the trichlorophenyl group enhances the molecule's ability to participate in π-π interactions, which is crucial in designing materials for organic electronics. Recent advancements in this area have demonstrated its potential as a component in organic semiconductors and optoelectronic devices.

The synthesis of 2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution or nucleophilic aromatic substitution. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the degradation pathways of 2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes transformation through enzymatic hydrolysis and microbial metabolism. These findings are critical for ensuring sustainable practices in its production and application.

In conclusion, 2-Amino-5-(3,4,5-Trichlorophenyl)Pyridine-4-Methanol (CAS No: 1361536-90-4) is a multifaceted compound with promising applications across various scientific domains. Its unique structure enables it to serve as a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing both scientific knowledge and practical applications.